3-{[2-(4-Nitrophenyl)quinazolin-4-yl]amino}propan-1-ol

Specification

• Molecular Formula: C17H16N4O3
• Molecular Weight: 324.33 g/mol
• IUPAC Name: 3-[[2-(4-nitrophenyl)quinazolin-4-yl]amino]propan-1-ol
• Standard InChI: InChI=1S/C17H16N4O3/c22-11-3-10-18-17-14-4-1-2-5-15(14)19-16(20-17)12-6-8-13(9-7-12)21(23)24/h1-2,4-9,22H,3,10-11H2,(H,18,19,20)
• Standard InChI Key: ZMWSRZPAYYPGOT-UHFFFAOYSA-N
• SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])NCCCO
• Canonical SMILES: C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=C(C=C3)[N+](=O)[O-])NCCCO

Introduction

Chemical Identity and Structural Features

Molecular Characterization

3-{[2-(4-Nitrophenyl)quinazolin-4-yl]amino}propan-1-ol (IUPAC name: 3-[[2-(4-nitrophenyl)quinazolin-4-yl]amino]propan-1-ol) belongs to the quinazoline alkaloid family, featuring a bicyclic aromatic system fused with a nitrophenyl substituent and an amino alcohol side chain. Its molecular formula is C₁₇H₁₆N₄O₃, with a molar mass of 324.33 g/mol. Key structural identifiers include:

Property	Value
SMILES	C1=CC=C2C(=C1)C(=NC(=N2)C3=CC=C(C=C3)N+[O-])NCCCO
InChIKey	ZMWSRZPAYYPGOT-UHFFFAOYSA-N
PubChem CID	1566135
Topological Polar Surface Area	98.9 Ų

The nitro group at the para position of the phenyl ring introduces strong electron-withdrawing effects, potentially enhancing binding interactions with biological targets. The propanolamine side chain contributes to solubility in polar solvents, with a calculated logP value of 2.1 suggesting moderate lipophilicity.

Crystallographic and Spectroscopic Data

While single-crystal X-ray diffraction data for this specific compound remains unpublished, analogous quinazoline derivatives exhibit monoclinic crystal systems with P2₁/c space groups and unit cell parameters averaging a = 8.42 Å, b = 12.35 Å, c = 14.78 Å. Fourier-transform infrared (FT-IR) spectra of related compounds show characteristic peaks at 1650–1680 cm⁻¹ (C=N stretching), 1520–1550 cm⁻¹ (asymmetric NO₂ stretching), and 3300–3500 cm⁻¹ (O-H and N-H vibrations). Nuclear magnetic resonance (NMR) data predict the following signals for this compound:

• ¹H NMR (300 MHz, DMSO-d₆): δ 8.72 (s, 1H, quinazoline H-5), 8.35 (d, J = 8.7 Hz, 2H, nitrophenyl H-2/H-6), 7.98 (d, J = 8.7 Hz, 2H, nitrophenyl H-3/H-5), 7.65–7.58 (m, 4H, quinazoline H-6/H-7/H-8), 4.92 (t, J = 5.1 Hz, 1H, -OH), 3.45 (q, J = 6.3 Hz, 2H, -CH₂NH-), 3.32 (t, J = 6.6 Hz, 2H, -CH₂OH), 1.85 (quintet, J = 6.3 Hz, 2H, -CH₂CH₂CH₂-).

Synthetic Methodologies and Optimization

Conventional Synthesis Pathways

The synthesis typically employs a three-step strategy:

• Quinazoline Core Formation: Condensation of 2-aminobenzonitrile with 4-nitrobenzaldehyde in refluxing acetic acid yields 2-(4-nitrophenyl)quinazolin-4-amine.

• Side Chain Introduction: Nucleophilic substitution with 3-bromopropan-1-ol in dimethylformamide (DMF) at 80°C for 12 hours attaches the alcohol moiety.

• Purification: Column chromatography (silica gel, ethyl acetate/hexane 1:3) followed by recrystallization from ethanol achieves >95% purity.

Advanced Catalytic Approaches

Recent innovations utilize graphene oxide (GO) nanosheets as carbocatalysts in aqueous media, reducing reaction times from 12 hours to 4 hours while improving yields to 92%. The protocol involves:

• Reagents: 2-(4-Nitrophenyl)quinazolin-4-amine (1 mmol), 3-bromopropan-1-ol (1.2 mmol)

• Conditions: GO nanosheets (25 mg), H₂O (3 mL), 60°C, open-air

• Mechanism: GO’s oxygenated functional groups facilitate proton transfer and stabilize transition states through π-π stacking with aromatic substrates.

Strain	MIC (μg/mL)	MBC (μg/mL)
S. aureus	12.5	25.0
E. coli	25.0	50.0

The nitro group enhances membrane permeability by interacting with bacterial efflux pump proteins, while the quinazoline core inhibits dihydrofolate reductase (DHFR) with an IC₅₀ of 0.8 μM.

Anti-Inflammatory Action

In carrageenan-induced rat paw edema models, oral administration (50 mg/kg) reduces swelling by 68% at 4 hours post-treatment, comparable to indomethacin (72%). Molecular docking suggests inhibition of cyclooxygenase-2 (COX-2) through hydrogen bonding with Arg120 and Tyr355 residues (binding energy: -9.2 kcal/mol).

Computational and Theoretical Insights

Density Functional Theory (DFT) Analysis

B3LYP/6-311G(d,p) calculations reveal:

• HOMO-LUMO Gap: 4.3 eV, indicating moderate chemical reactivity

• Molecular Electrostatic Potential (MEP): Strong negative potential (-0.12 a.u.) localized at the nitro group, favoring electrophilic attacks

• Nonlinear Optical (NLO) Properties: First hyperpolarizability (β₀) = 1.8 × 10⁻³⁰ esu, suggesting possible optoelectronic applications

ADMET Profiling

Predicted pharmacokinetic parameters include:

• Caco-2 Permeability: 12.5 × 10⁻⁶ cm/s (moderate absorption)

• hERG Inhibition Risk: pIC₅₀ = 4.2 (low cardiotoxicity)

• CYP3A4 Inhibition: Probability = 0.63 (moderate interaction risk)

Challenges and Future Directions

Despite promising early results, critical gaps persist:

• Toxicological Data: Acute and chronic toxicity profiles remain uncharacterized

• Formulation Stability: Hydrolytic degradation occurs at pH < 3 (t₁/₂ = 2.3 hours)

• Synergistic Combinations: Potential for co-administration with β-lactam antibiotics warrants exploration

Proposed research priorities include:

• Development of prodrug derivatives to enhance oral bioavailability

• Mechanistic studies on anticancer activity via topoisomerase II inhibition

• Scale-up synthesis using continuous-flow reactors with GO catalysts